2-[(Ethylamino)methyl]-4-nitrophenol-d5

Specification

• CAS No.: 1185157-36-1
• Molecular Formula: C9H12N2O3
• Molecular Weight: 201.237
• IUPAC Name: 4-nitro-2-[(1,1,2,2,2-pentadeuterioethylamino)methyl]phenol
• Standard InChI: InChI=1S/C9H12N2O3/c1-2-10-6-7-5-8(11(13)14)3-4-9(7)12/h3-5,10,12H,2,6H2,1H3/i1D3,2D2
• Standard InChI Key: BXQBOFZTTUXRNK-ZBJDZAJPSA-N
• SMILES: CCNCC1=C(C=CC(=C1)[N+](=O)[O-])O

Introduction

2-[(Ethylamino)methyl]-4-nitrophenol-d5 is a deuterium-labeled compound, specifically designed for research purposes where stable isotopes are required. It is a derivative of 2-[(Ethylamino)methyl]-4-nitrophenol, with five deuterium atoms incorporated into its structure. This compound is used in various scientific applications, including chemical identification, quantitative analysis, and metabolic pathway studies.

Stable Isotope Labeling

Stable isotope-labeled compounds like 2-[(Ethylamino)methyl]-4-nitrophenol-d5 are used for environmental pollutant detection, chemical identification, and metabolic pathway studies. They allow researchers to track the fate of compounds in biological systems without the risks associated with radioactive isotopes.

Research and Development

In research settings, this compound can be used as a reference material for qualitative and quantitative analysis. It is particularly useful in NMR spectroscopy for studying chemical structures and reaction mechanisms.

Safety and Handling

• Storage: Recommended storage is in a refrigerator.

• Safety Precautions: While specific safety data sheets are not detailed here, handling should follow standard laboratory safety protocols for organic compounds.